1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-cyclohexyl-3-[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]ethyl]urea
• InChI: InChI=1S/C20H26N4O2/c1-15-7-9-16(10-8-15)18-11-12-19(25)24(23-18)14-13-21-20(26)22-17-5-3-2-4-6-17/h7-12,17H,2-6,13-14H2,1H3,(H2,21,22,26)
• InChI Key: OCLUXTQGFUGPRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3CCCCC3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known to exhibit various biochemical and physiological effects that make it a promising candidate for drug development.

Scientific Research Applications

Corrosion Inhibition

Urea derivatives, such as 1,3,5-triazinyl urea derivatives, have been studied for their corrosion inhibition performance. These compounds, including specific derivatives like 1-(4-cyclohexyl amino)-6-(3,4-dimethoxy phenyl ethyl amino)-1,3,5-triazin-2-yl)-3-p-tolyurea, have shown effective corrosion inhibition properties for mild steel in acidic solutions. Their efficacy is attributed to the adsorption of these molecules on the metal surface, forming a protective layer that mitigates corrosion (B. Mistry, N. Patel, Mayank J. Patel, & S. Jauhari, 2011) Research on Chemical Intermediates.

Synthesis and Evaluation of Antioxidant Activity

Another field of interest involves the synthesis and evaluation of urea derivatives for antioxidant activities. Compounds synthesized through specific reactions, including the use of urea, benzaldehyde, and ethyl acetoacetate, have been characterized and screened for their antioxidant properties, demonstrating the potential of urea derivatives in contributing to the search for new antioxidant agents (S. George, R. Sabitha, P. M. Kumar, & T. Ravi, 2010) international journal of chemical sciences.

Antibacterial and Anticancer Applications

The research also extends into the antibacterial and anticancer applications of urea derivatives. Novel heterocyclic compounds containing a sulfonamido moiety, synthesized from reactions involving urea, have been evaluated for their antibacterial properties. Some of these compounds have demonstrated significant antibacterial activities, suggesting their potential as therapeutic agents (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013) Molecules.

Moreover, urea derivatives have been synthesized and tested for their anticancer activities, with some compounds showing promising results against various cancer cell lines. This highlights the potential of such compounds in anticancer drug development (Safaa I. Elewa, A. Abdelhamid, A. Hamed, & E. Mansour, 2021) Synthetic Communications.